Cas no 864070-18-8 (4-(5-Bromo-2-chlorobenzyl)phenol)

• Product Name: 4-(5-Bromo-2-chlorobenzyl)phenol
• CAS No: 864070-18-8
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• MDL: MFCD19441145
• CID: 661764
• PubChem ID: 57423751
• Update Time: 2025-08-01

4-(5-Bromo-2-chlorobenzyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-2-chlorobenzyl)phenol
• 4-[(5-bromo-2-chlorophenyl)methyl]-Phenol
• Phenol, 4-[(5-bromo-2-chlorophenyl)methyl]-
• 4-[(5-BROMO-2-CHLOROPHENYL)METHYL]PHENOL
• AK104690
• 4-(5-bromo-2-chloro-benzyl)-phenol
• CSQCYSDEAYXXTN-UHFFFAOYSA-N
• 3527AC
• SB17546
• AX8238898
• ST24042981
• 4-[(5-bromo-2-chloro-phenyl)methyl]phenol
• 4-[(5-Bromo-2-chlorophenyl)methyl]phenol (ACI)
• 4-Bromo-1-chloro-2-(4-hydroxybenzyl)benzene
• AS-10217
• AC-29064
• DTXSID40726338
• SCHEMBL17842
• DA-22435
• MFCD19441145
• C76807
• AKOS016008069
• 864070-18-8
• SY317072
• CS-0141423
• 3G63F9YG2W

• MDL： MFCD19441145
• Inchi： 1S/C13H10BrClO/c14-11-3-6-13(15)10(8-11)7-9-1-4-12(16)5-2-9/h1-6,8,16H,7H2
• InChI Key： CSQCYSDEAYXXTN-UHFFFAOYSA-N
• SMILES： ClC1C(CC2C=CC(O)=CC=2)=CC(Br)=CC=1

Computed Properties

• Exact Mass: 295.96036g/mol
• Monoisotopic Mass: 295.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.8

Experimental Properties

• Boiling Point: 401.3°C at 760 mmHg

4-(5-Bromo-2-chlorobenzyl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes